Cas no 2228085-20-7 (tert-butyl N-1-(1-amino-3-hydroxypropyl)cyclohexylcarbamate)

• Product Name: tert-butyl N-1-(1-amino-3-hydroxypropyl)cyclohexylcarbamate
• CAS No: 2228085-20-7
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 5778739
• PubChem ID: 165704439
• Update Time: 2025-06-08

tert-butyl N-1-(1-amino-3-hydroxypropyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1883689
• tert-butyl N-[1-(1-amino-3-hydroxypropyl)cyclohexyl]carbamate
• 2228085-20-7
• tert-butyl N-1-(1-amino-3-hydroxypropyl)cyclohexylcarbamate

• Inchi： 1S/C14H28N2O3/c1-13(2,3)19-12(18)16-14(11(15)7-10-17)8-5-4-6-9-14/h11,17H,4-10,15H2,1-3H3,(H,16,18)
• InChI Key： LBDOPYZIYRRHFP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C(CCO)N)CCCCC1)=O

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-1-(1-amino-3-hydroxypropyl)cyclohexylcarbamate

Introduction to tert-butyl N-1-(1-amino-3-hydroxypropyl)cyclohexylcarbamate (CAS No. 2228085-20-7)

tert-butyl N-1-(1-amino-3-hydroxypropyl)cyclohexylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2228085-20-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a tert-butyl group and an N-1-(1-amino-3-hydroxypropyl)cyclohexyl moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both amino and hydroxyl functional groups in its side chain suggests a high degree of reactivity, making it a valuable candidate for further investigation in drug discovery and development.

The structure of tert-butyl N-1-(1-amino-3-hydroxypropyl)cyclohexylcarbamate is characterized by a cyclohexyl ring substituted with a carbamate group at the nitrogen position. This nitrogen is further connected to a propyl chain that terminates in an amino group, while the other end of the propyl chain bears a hydroxyl group. The tert-butyl group at the carbamate nitrogen provides steric hindrance, which can influence the compound's interactions with biological targets. Such structural features are often exploited to modulate pharmacokinetic properties, such as solubility and metabolic stability.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. Carbamates are known to exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for therapeutic applications. The tert-butyl N-1-(1-amino-3-hydroxypropyl)cyclohexylcarbamate molecule, with its unique structural arrangement, may potentially interact with biological targets in ways that differ from more conventional carbamates.

One of the most compelling aspects of this compound is its potential role in drug development. The combination of an amino group and a hydroxyl group in its structure suggests that it may be capable of forming hydrogen bonds with biological targets, enhancing binding affinity. Additionally, the cyclohexyl ring can provide conformational flexibility, allowing the molecule to adopt multiple orientations that may optimize interactions with proteins or nucleic acids.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like tert-butyl N-1-(1-amino-3-hydroxypropyl)cyclohexylcarbamate that incorporate complex structural motifs are often more likely to exhibit novel biological activities. This has led to increased efforts to synthesize and evaluate such molecules as potential therapeutic agents. The tert-butyl group, in particular, has been shown to enhance lipophilicity and metabolic stability, which are critical factors in drug design.

The pharmacological properties of tert-butyl N-1-(1-amino-3-hydroxypropyl)cyclohexylcarbamate are still under investigation, but preliminary data suggest that it may have potential applications in treating various diseases. For instance, its ability to interact with enzymes or receptors involved in inflammation could make it useful for developing anti-inflammatory drugs. Furthermore, its structural features may allow it to cross the blood-brain barrier, opening up possibilities for treating neurological disorders.

In addition to its therapeutic potential, this compound may also find applications in research settings as a tool compound for studying enzyme mechanisms or as an intermediate in synthesizing more complex molecules. The versatility of its functional groups makes it a valuable building block for medicinal chemists seeking to develop new drugs.

The synthesis of tert-butyl N-1-(1-amino-3-hydroxypropyl)cyclohexylcarbamate presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules on a laboratory scale. Techniques such as multi-step organic synthesis combined with modern catalytic methods have enabled researchers to construct intricate molecular frameworks with high precision.

One particularly interesting aspect of this compound is its potential role in bioconjugation chemistry. The presence of both an amino group and a hydroxyl group provides multiple sites for attachment to other molecules, such as biomolecules or imaging agents. This capability could be exploited to develop novel bioconjugates with applications in diagnostics or targeted therapy.

The future prospects for tert-butyl N-1-(1-amino-3-hydroxypropyl)cyclohexylcarbamate are promising, given its unique structural features and potential biological activities. As research continues, new insights into its pharmacological properties are likely to emerge, paving the way for innovative therapeutic applications. The compound's potential as a drug candidate or research tool underscores the importance of exploring structurally diverse molecules in pharmaceutical development.